Cas no 2866352-74-9 (1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid)

• Product Name: 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid
• CAS No: 2866352-74-9
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6399819
• Update Time: 2025-08-03

1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid

• Inchi： 1S/C10H16O3/c1-7-10(8(11)12)5-3-9(2,13-7)4-6-10/h7H,3-6H2,1-2H3,(H,11,12)
• InChI Key： FBUZGKAUJXIPQV-UHFFFAOYSA-N
• SMILES： C12(C)CCC(C(O)=O)(CC1)C(C)O2

Experimental Properties

• Density: 1.182±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 289.5±23.0 °C(Predicted)
• pka: 4.42±0.60(Predicted)

Additional information on 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid

Introduction to 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid (CAS No. 2866352-74-9)

1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2866352-74-9, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its bicyclic framework, characterized by a fused oxane ring and a cycloalkane moiety, presents an intriguing scaffold for the development of novel bioactive molecules. The presence of carboxylic acid functionality at the 4-position further enhances its potential as a precursor or intermediate in synthetic chemistry, particularly in the design of peptidomimetics and enzyme inhibitors.

The compound's molecular structure, featuring a rigid bicyclo[2.2.2]octane core with substituents at the 1 and 3 positions, contributes to its stability and accessibility for further derivatization. This structural motif is reminiscent of natural products and has been explored in various contexts due to its ability to mimic peptide-like conformations while avoiding the complexities associated with peptide synthesis. The oxabicyclo[2.2.2]octane ring system is particularly interesting because it can adopt multiple conformations, which may influence its interactions with biological targets.

In recent years, there has been growing interest in bicyclic compounds as pharmacophores due to their favorable physicochemical properties, such as improved solubility and metabolic stability. 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid exemplifies this trend, as its rigid scaffold can be engineered to fit specific binding pockets in proteins or enzymes. For instance, studies have demonstrated that derivatives of this compound can serve as scaffolds for inhibiting proteases and kinases, which are key targets in oncology and inflammatory diseases.

One of the most compelling aspects of 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid is its versatility in medicinal chemistry applications. Researchers have leveraged its structure to develop peptidomimetics that mimic the bioactivity of natural peptides without their limitations, such as susceptibility to proteolytic degradation or immunogenicity. The carboxylic acid group at the 4-position provides a reactive handle for further functionalization via esterification, amidation, or coupling reactions, enabling the synthesis of a diverse array of analogs.

Recent advances in computational chemistry have further enhanced the utility of 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid as a starting point for drug discovery. Molecular modeling studies have identified potential binding modes for this compound with various biological targets, including G-protein coupled receptors (GPCRs) and nuclear hormone receptors (NRs). These insights have guided the design of optimized derivatives with improved affinity and selectivity.

The synthesis of 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid has also been refined through innovative synthetic strategies. Transition-metal-catalyzed reactions and asymmetric methods have been employed to construct the bicyclic core with high enantioselectivity, which is crucial for developing enantiopure pharmaceuticals with minimal side effects. These synthetic advancements have not only improved access to the compound but also provided valuable insights into general methodologies for constructing complex heterocyclic frameworks.

In clinical research, 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid and its derivatives have shown promise in preclinical models for treating neurological disorders and metabolic diseases. The compound's ability to modulate neurotransmitter release and receptor activity has been explored in studies aimed at developing treatments for conditions such as Alzheimer's disease and type 2 diabetes mellitus. Additionally, its structural features make it a candidate for anti-inflammatory agents by targeting inflammatory pathways mediated by cyclooxygenase (COX) enzymes or lipoxygenase (LOX) enzymes.

The role of 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid in drug development is further underscored by its potential as a chiral building block for asymmetric synthesis. Chiral compounds are essential in pharmaceuticals because they often exhibit different biological activities depending on their stereochemistry. By providing a reliable source of enantiomerically pure material derived from this compound, researchers can streamline the synthesis of complex drugs with improved efficacy and safety profiles.

Future directions in the study of 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid may include exploring its role in nanomedicine applications, where its structural features could be exploited to design drug delivery systems with enhanced targeting capabilities or controlled release profiles. Furthermore, interdisciplinary approaches combining organic chemistry with biophysics could provide deeper insights into how this compound interacts with biological macromolecules at an atomic level.

In conclusion,1,3-Dimethyl- ization, making it a valuable asset in both academic research and industrial drug discovery programs.